N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-ethyl-1-[(2-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O/c1-3-17-16(19)14-8-10-18(11-9-14)12-15-7-5-4-6-13(15)2/h4-7,14H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: PVNMJPKLXCMICW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)CC2=CC=CC=C2C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide, also known as EMBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EMBP is a piperidine derivative that has been synthesized through various methods and has been found to have potential applications in the field of medicine and neuroscience.

Mechanism of Action

The mechanism of action of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as acetylcholine and dopamine. N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has been found to enhance the release of acetylcholine, which is necessary for memory and learning. It has also been found to increase the levels of dopamine, which is involved in the regulation of mood and motivation.
Biochemical and Physiological Effects:
N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has been found to have a number of biochemical and physiological effects. It has been found to enhance cognitive function, including memory and learning. It has also been found to have a positive impact on mood and motivation. N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has been found to increase the release of acetylcholine and dopamine, which are important neurotransmitters involved in these processes.

Advantages and Limitations for Lab Experiments

N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to have minimal toxicity, making it safe for use in laboratory experiments. However, there are also some limitations to the use of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide in lab experiments. It is a relatively new compound and its effects are not fully understood. Additionally, the synthesis of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide is complex and requires careful attention to detail to ensure the purity of the compound.

Future Directions

There are several future directions for the study of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide. One area of research is the potential use of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide in the treatment of Alzheimer's disease and other neurological disorders. Another area of research is the development of new synthesis methods for N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide and its effects on the central nervous system.
Conclusion:
In conclusion, N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide, or N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide, is a chemical compound that has gained significant attention in scientific research due to its unique properties. N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has potential applications in the field of medicine and neuroscience and has been found to have a positive impact on memory and learning. The synthesis of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide is complex and requires careful attention to detail to ensure the purity of the compound. Further studies are needed to fully understand the mechanism of action of N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide and its effects on the central nervous system.

Scientific Research Applications

N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has been found to have potential applications in the field of medicine and neuroscience. It has been studied for its effects on the central nervous system and has been found to have a positive impact on memory and learning. N-ethyl-1-(2-methylbenzyl)-4-piperidinecarboxamide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.